Cas no 1715911-85-5 ((2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate)

• Product Name: (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• CAS No: 1715911-85-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 4822873
• Update Time: 2025-10-29

(2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• O1-tert-butyl O4-methyl(2R,4R)-2-methylpiperidine-1,4-dicarboxylate
• (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C13H23NO4/c1-9-8-10(11(15)17-5)6-7-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1
• InChI Key： MVHJLPVFTFKCGA-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)OC)C[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Additional information on (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate

Comprehensive Guide to (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS No. 1715911-85-5)

(2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS No. 1715911-85-5) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This piperidine derivative is valued for its unique stereochemistry and functional groups, making it a key intermediate in the development of bioactive molecules. Researchers and manufacturers often search for "high-purity (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate" or "CAS 1715911-85-5 supplier" to source this compound for advanced applications.

The molecular structure of (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate features two carboxylate groups at positions 1 and 4, with tert-butyl and methyl esters providing steric and electronic modulation. This configuration is particularly relevant in asymmetric synthesis, where questions like "how to use (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate in chiral synthesis" are common among organic chemists. The compound's CAS 1715911-85-5 identifier ensures precise identification in global chemical databases.

In pharmaceutical applications, (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate serves as a building block for drug candidates targeting neurological and metabolic disorders. Recent trends show increased interest in "piperidine derivatives for drug discovery," aligning with this compound's utility. Its stability under various conditions makes it suitable for multi-step syntheses, addressing queries about "storage conditions for CAS 1715911-85-5" (typically 2-8°C under inert atmosphere).

The synthesis of (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate involves stereoselective methods to maintain the desired (2R,4R) configuration. Analytical techniques like HPLC and chiral GC are crucial for verifying its enantiomeric purity, responding to industry demands for "analytical methods for chiral piperidine compounds." Suppliers often provide certificates of analysis detailing parameters such as ≥98% purity and residual solvent levels.

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Handling (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate requires standard laboratory precautions. While not classified as hazardous, proper ventilation and personal protective equipment are recommended during use. This aligns with frequent searches for "safety data of CAS 1715911-85-5" by laboratory personnel. The compound's solubility profile (typically in organic solvents like DCM or THF) is another common research topic.

Innovative applications of CAS 1715911-85-5 include its use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These cutting-edge uses respond to trending queries about "piperidine derivatives in materials science." The tert-butyl group enhances the compound's stability, making it suitable for high-temperature reactions—a feature frequently explored in process chemistry forums.

Quality control of (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate involves rigorous testing for stereochemical integrity. Advanced techniques like polarimetry and NMR spectroscopy confirm the (2R,4R) configuration, addressing quality concerns raised in searches for "how to verify chiral purity of CAS 1715911-85-5." Batch-to-batch consistency is critical for reproducible research outcomes.

Future prospects for CAS 1715911-85-5 include potential applications in peptide mimetics and prodrug design. The compound's structural versatility supports its inclusion in fragment-based drug discovery—a hot topic in pharmaceutical R&D. Researchers investigating "new uses of tert-butyl piperidine carboxylates" will find this compound particularly interesting for scaffold modification studies.

For procurement, (2R,4R)-1-Tert-Butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate is available through specialized chemical suppliers in quantities ranging from milligrams to kilograms. Common packaging includes amber glass vials under nitrogen atmosphere to ensure stability, answering practical questions about "bulk purchase options for CAS 1715911-85-5." Custom synthesis services may also offer tailored quantities or modified derivatives.